3-(4-ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)-1H-indole

• IUPAC Name: 3-[4-ethyl-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]-1H-indole
• InChI: InChI=1S/C20H20N4S/c1-3-24-19(17-12-21-18-7-5-4-6-16(17)18)22-23-20(24)25-13-15-10-8-14(2)9-11-15/h4-12,21H,3,13H2,1-2H3
• InChI Key: FHFKKMRSGSMYCF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)C)C3=CNC4=CC=CC=C43
• Molecular Formula: C20H20N4S
• Molecular Weight: 348.5 g/mol

Description

3-(4-ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)-1H-indole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound is a triazole-indole derivative that has shown promising results in the areas of medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Antimicrobial and Antioxidant Applications

A series of 1,2,4-triazole derivatives, including those related to the compound of interest, have been synthesized and evaluated for their in vitro antioxidant and antimicrobial properties. These compounds have shown significant antioxidant capacity, comparable to BHT, and some exhibited antimicrobial activity against a variety of test microorganisms (Baytas et al., 2012). This suggests potential applications in developing new antimicrobial agents with antioxidant properties.

Anticancer Activities

Further research has explored the anticancer potential of similar compounds. For instance, benzothiazole acylhydrazones, which share a structural motif with the compound , have been synthesized and investigated for their anticancer activity. These studies have found that specific substitutions on the benzothiazole scaffold can significantly influence antitumor properties, showing promising results against various cancer cell lines (Osmaniye et al., 2018).

Synthesis and Functionalization Techniques

The synthesis and functionalization of indoles, including methods applicable to compounds like "3-(4-ethyl-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)-1H-indole," have seen significant advancements. Palladium-catalyzed reactions, for example, offer versatile approaches for creating complex molecules, including those with biological activities (Cacchi & Fabrizi, 2005). Such methodologies are crucial for the efficient production of new therapeutic agents.